Cas no 313394-27-3 (5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid)
313394-27-3 structure
Product Name:5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
CAS No:313394-27-3
MF:C15H9NO6S
MW:331.300062894821
CID:1446848
PubChem ID:1218955
Update Time:2025-04-20
5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid
- ST088805
- AC1LODTJ
- CHEMBL604159
- CHEBI:697854
- NSC731226
- AKOS002344170
- NSC-731226
- BIM-0034982.P001
- AK-968/09173015
- ST088805; AC1LODTJ; CHEMBL604159; CHEBI:697854; NSC731226; AKOS002344170; NSC-731226; BIM-0034982.P001; AK-968/09173015;
- BDBM50308355
- 5-(5-{[(5Z)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-2-hydroxybenzoic acid
- (Z)-5-(5-((2,4-dioxothiazolidin-5-ylidene)methyl)furan-2-yl)-2-hydroxybenzoic acid
- F0901-6188
- SR-01000357985-1
- SCHEMBL3767144
- SR-01000357985
- 313394-27-3
- 947382-97-0
- DTXSID60361083
-
- Inchi: 1S/C15H9NO6S/c17-10-3-1-7(5-9(10)14(19)20)11-4-2-8(22-11)6-12-13(18)16-15(21)23-12/h1-6,17H,(H,19,20)(H,16,18,21)/b12-6-
- InChI Key: SXAUTKUIIXFACR-SDQBBNPISA-N
- SMILES: S1C(NC(/C/1=C/C1=CC=C(C2C=CC(=C(C(=O)O)C=2)O)O1)=O)=O
Computed Properties
- Exact Mass: 331.01507
- Monoisotopic Mass: 331.01505818g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 562
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 142Ų
Experimental Properties
- PSA: 116.84
5-[5-[(z)-(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]furan-2-yl]-2-hydroxybenzoic Acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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